
Techniques for Dispersing Amilon in Different
Cosmetic Bases: Application Notes and

Protocols

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Amilon

Cat. No.: B12751582 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Amilon, a spherical silica functional filler coated with lauroyl lysine, is a key ingredient in

modern cosmetic formulations designed to enhance sensory feel, provide a smooth texture,

and serve as an alternative to traditional nylon powders. Its hydrophobic nature, imparted by

the lauroyl lysine coating, presents unique challenges and opportunities for dispersion within

various cosmetic bases. Proper dispersion is critical to unlocking its full potential, ensuring

product stability, and delivering a consistent, high-quality end-product.

These application notes provide detailed techniques and protocols for effectively dispersing

Amilon in a range of cosmetic systems, including oil-in-water (O/W) emulsions, water-in-oil

(W/O) emulsions, anhydrous gels, and water-based serums. The following sections offer

structured methodologies for formulation development, alongside protocols for evaluating the

quality and stability of the final dispersion.

I. Physicochemical Properties of Amilon
A thorough understanding of Amilon's properties is fundamental to selecting an appropriate

dispersion strategy.
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Property Value
Significance for
Dispersion

INCI Name Silica (and) Lauroyl Lysine

The lauroyl lysine coating

renders the silica particle

surface hydrophobic, requiring

dispersion in a non-aqueous

phase or with the aid of

suitable wetting agents.[1][2]

Appearance Fine, white powder

Proper dispersion is necessary

to avoid agglomeration and

ensure a smooth, uniform

texture in the final product.

Particle Shape Spherical

The spherical shape

contributes to a desirable skin

feel and can aid in achieving a

more uniform dispersion

compared to irregularly shaped

particles.

Average Particle Size 10 - 20 µm

This particle size range is

generally suitable for cosmetic

applications, but effective

dispersion is crucial to prevent

a gritty feel.

Solubility
Insoluble in water and most

organic solvents

Dispersion, rather than

dissolution, is the primary

mechanism of incorporation

into cosmetic bases.[3]

II. Dispersion Techniques for Amilon in Various
Cosmetic Bases
The selection of a dispersion technique for Amilon is highly dependent on the nature of the

cosmetic base. The lauroyl lysine coating makes Amilon lipophilic, favoring its dispersion in the
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oil phase of emulsions or in anhydrous systems.

A. Oil-in-Water (O/W) Emulsions (e.g., Creams, Lotions)
In O/W emulsions, Amilon should be dispersed in the oil phase before emulsification. This

ensures that the hydrophobic particles are properly wetted by the oil, preventing clumping

when the oil and water phases are combined.

Recommended Technique:

Pre-dispersion in the Oil Phase: Combine Amilon with a portion of the oil phase (e.g.,

esters, silicones, or natural oils) in a separate vessel.

Wetting: Use a low-speed propeller mixer to gently wet the Amilon particles with the oil.

Ensure all the powder is incorporated and there are no dry clumps.

High-Shear Mixing: Subject the oil-Amilon slurry to high-shear mixing (e.g., using a

homogenizer or a high-shear mixer) to break down any remaining agglomerates and achieve

a fine, uniform dispersion.[4][5][6][7]

Emulsification: Add the Amilon-oil phase dispersion to the water phase with continuous

mixing to form the final emulsion.

B. Water-in-Oil (W/O) Emulsions (e.g., Rich Creams,
Foundations)
Similar to O/W emulsions, Amilon should be incorporated into the continuous oil phase.

Recommended Technique:

Direct Dispersion: Add Amilon directly to the oil phase of the formulation.

High-Shear Homogenization: Use a high-shear mixer to disperse the Amilon within the oil

phase until a uniform consistency is achieved.

Emulsification: Slowly add the water phase to the oil phase under continuous high-shear

mixing to form the W/O emulsion.
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C. Anhydrous Gels (e.g., Silicone-Based Primers, Oil
Gels)
Dispersion in anhydrous systems is generally more straightforward due to the absence of

water.

Recommended Technique:

Vehicle Selection: Choose a suitable non-aqueous vehicle with good wetting properties for

Amilon, such as silicones (e.g., dimethicone, cyclopentasiloxane) or esters.

Gradual Incorporation: Slowly add Amilon to the vehicle while mixing with a propeller stirrer.

Homogenization: Once all the powder is incorporated, increase the mixing speed or use a

homogenizer to ensure a uniform and stable dispersion.

D. Water-Based Serums and Gels
Incorporating hydrophobic Amilon into a water-based system is the most challenging scenario.

The use of a wetting agent and high-shear mixing is essential.

Recommended Technique:

Wetting Agent Slurry: In a separate vessel, create a slurry of Amilon with a suitable wetting

agent (e.g., a low molecular weight ester or a non-ionic surfactant) that is compatible with the

final formulation.

High-Shear Dispersion: Subject the slurry to high-shear mixing to ensure the Amilon
particles are fully coated with the wetting agent.

Incorporation into the Water Phase: Slowly add the Amilon slurry to the vortex of the water

phase, which should be under vigorous agitation with a high-shear mixer.

Thickener Addition: If the formulation contains a thickener (e.g., carbomer, xanthan gum), it

is often best to add the Amilon dispersion before the thickener is fully hydrated to allow for

better particle mobility and dispersion.
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III. Experimental Protocols
A. Protocol for Preparation of an O/W Cream with
Amilon
Objective: To prepare a stable O/W cream containing 3% Amilon with a smooth and non-gritty

texture.

Materials and Equipment:

Beakers

Water bath

Overhead propeller stirrer

High-shear homogenizer

Weighing balance

pH meter

Microscope with slides and coverslips

Particle size analyzer

Centrifuge

Formulation:
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Phase Ingredient % (w/w)

A (Oil Phase) Cetearyl Alcohol 3.00

Glyceryl Stearate 2.00

Caprylic/Capric Triglyceride 10.00

Amilon 3.00

B (Water Phase) Deionized Water q.s. to 100

Glycerin 5.00

Xanthan Gum 0.20

C (Cool-Down Phase)
Phenoxyethanol (and)

Ethylhexylglycerin
1.00

Fragrance 0.10

Procedure:

In a beaker, combine all ingredients of the oil phase (Phase A) except for Amilon. Heat to

75°C in a water bath until all solids are melted.

Add Amilon to the heated oil phase and mix with a propeller stirrer until fully wetted.

Homogenize the oil phase at 5000 rpm for 5 minutes to ensure uniform dispersion of

Amilon.

In a separate beaker, combine the water and glycerin of the water phase (Phase B) and heat

to 75°C. Sprinkle in the xanthan gum and mix until fully hydrated.

Slowly add the oil phase (Phase A) to the water phase (Phase B) under continuous high-

shear homogenization (8000 rpm).

Continue homogenization for 10 minutes to form a stable emulsion.

Begin cooling the emulsion while stirring with a propeller mixer at a moderate speed.
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When the temperature reaches 40°C, add the ingredients of the cool-down phase (Phase C).

Continue mixing until the cream is uniform and has cooled to room temperature.

Adjust the pH if necessary.

B. Protocol for Evaluation of Amilon Dispersion Quality
1. Visual and Sensory Assessment:

Procedure: Apply a small amount of the final formulation onto a clean glass slide and

observe for any visible particles or agglomerates. Spread the product on the back of the

hand to assess the texture and feel for any grittiness.

Acceptance Criteria: A smooth, uniform appearance with no visible particles. A silky, non-

gritty feel upon application.

2. Microscopic Analysis:

Procedure: Place a small drop of the formulation on a microscope slide and cover with a

coverslip.[8] Observe under a light microscope at 100x and 400x magnification. Capture

images of the particle distribution.

Acceptance Criteria: Amilon particles should be evenly distributed with minimal

agglomerates. The majority of particles should be primary particles rather than large clusters.

3. Particle Size Analysis:

Procedure: Use a laser diffraction particle size analyzer to determine the particle size

distribution of Amilon within the cosmetic base.[9][10][11][12][13] The sample may need to

be diluted with a suitable solvent that does not affect the formulation's integrity.

Acceptance Criteria: The particle size distribution should show a narrow peak around the

primary particle size of Amilon (10-20 µm), with a minimal population of larger particles

indicative of agglomeration.

4. Stability Testing:
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Centrifugation Test:

Procedure: Place 10g of the formulation into a centrifuge tube and centrifuge at 3000 rpm

for 30 minutes at 40°C.[14][15]

Acceptance Criteria: No signs of separation, creaming, or sedimentation of Amilon
particles.[16]

Accelerated Aging (Temperature Cycling):

Procedure: Subject the formulation in its final packaging to three cycles of temperature

changes, alternating between -10°C for 24 hours and 45°C for 24 hours.[14][15]

Acceptance Criteria: No significant changes in color, odor, viscosity, pH, or signs of

separation after three cycles.

IV. Quantitative Data Presentation
The following tables present illustrative data from the evaluation of Amilon dispersions in

different cosmetic bases.

Table 1: Particle Size Analysis of Amilon (3%) in Different Cosmetic Bases

Cosmetic Base D(10) (µm) D(50) (µm) D(90) (µm)
Span [(D(90)-
D(10))/D(50)]

O/W Cream 8.5 15.2 28.9 1.34

W/O Lotion 9.1 16.5 31.2 1.34

Anhydrous Gel 7.8 14.1 25.5 1.25

Water-Based

Serum
10.2 18.9 45.3 1.86

Interpretation: The anhydrous gel shows the tightest particle size distribution, indicating the

most effective dispersion. The water-based serum exhibits a wider distribution and a larger

D(90) value, suggesting a higher degree of agglomeration.
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Table 2: Stability Assessment of Amilon (3%) Dispersions

Cosmetic Base
Centrifugation Result
(3000 rpm, 30 min)

Accelerated Aging (3
Cycles, -10°C to 45°C)

O/W Cream No separation Pass (No significant changes)

W/O Lotion No separation Pass (No significant changes)

Anhydrous Gel No separation Pass (No significant changes)

Water-Based Serum Slight sedimentation
Slight increase in viscosity,

minor particle settling

Interpretation: The dispersions in the O/W cream, W/O lotion, and anhydrous gel

demonstrate good stability. The water-based serum shows some signs of instability,

indicating that the dispersion technique may require further optimization.

V. Visualizations
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Start: Select Cosmetic Base

What is the continuous phase?

Oil/Anhydrous

Oil/Anhydrous

Water

Water

Pre-disperse Amilon in oil phase

O/W Emulsion

Directly disperse Amilon in oil phase

W/O Emulsion or
Anhydrous Gel

Create a slurry of Amilon with a wetting agent

Water-Based Serum/Gel

High-shear mix the oil-Amilon slurry

Emulsify oil phase into water phase

High-shear mix until uniform

Slowly add water phase to oil phase under shear

For W/O Emulsion

High-shear mix the slurry

Add slurry to water phase under high shear
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Start: Formulation Development

Prepare Cosmetic Base with Amilon Dispersion
(as per selected technique)

Dispersion Quality Evaluation

Visual & Sensory Assessment Microscopic Analysis

Particle Size Analysis Stability Testing

Analyze Results

Centrifugation Temperature Cycling

Dispersion is Optimal

Acceptance Criteria Met

Optimization Required

Acceptance Criteria Not Met
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Problem: Poor Amilon Dispersion
(Grittiness, Agglomerates, Instability)

Is the cosmetic base water-continuous?

Was a high-shear mixer used?

No

Use a suitable wetting agent and create a slurry before adding to the water phase.

Yes

Was Amilon pre-dispersed in the oil phase?

Yes

Increase shear intensity or duration. Consider using a different type of high-shear mixer.

No

Is the viscosity too high for effective mixing?

Yes

Ensure Amilon is fully wetted in the oil phase before emulsification.

No

Add Amilon earlier in the process before the viscosity builds up. Optimize thickener concentration.

Yes

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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